Cas no 2171943-73-8 (2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2171943-73-8
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 5902258
• PubChem ID: 165542468
• Update Time: 2025-07-15

2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2171943-73-8
• 2-[1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598668

• Inchi： 1S/C12H20N4/c1-9(2)6-8-16-12(10(3)4)11(5-7-13)14-15-16/h9-10H,5-6,8H2,1-4H3
• InChI Key： MHYUFUZCPCFWCV-UHFFFAOYSA-N
• SMILES： N1(C(=C(CC#N)N=N1)C(C)C)CCC(C)C

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171943-73-8)

The compound 2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile, identified by its CAS No. 2171943-73-8, is a specialized organic molecule featuring a unique 1,2,3-triazole core. This heterocyclic structure is increasingly recognized for its versatility in pharmaceutical and agrochemical research. The presence of both 3-methylbutyl and propan-2-yl substituents enhances its lipophilicity, making it a candidate for drug delivery optimization—a topic gaining traction in AI-driven drug discovery and green chemistry discussions.

Recent trends in bioactive compound synthesis highlight the demand for molecules like 2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile, particularly due to its potential in click chemistry applications. Researchers are exploring its role in modular drug design, aligning with Google searches for "triazole derivatives in medicine" and "sustainable synthetic pathways." Its acetonitrile moiety further enables functionalization, a feature frequently queried in organic synthesis forums.

From an industrial perspective, this compound aligns with the rising interest in high-value fine chemicals. Patent databases reveal growing filings involving similar 1,2,3-triazole derivatives, addressing queries like "novel triazole applications 2024". Its stability under physiological conditions (a hot topic in preclinical research) makes it noteworthy for bioconjugation studies, often searched alongside "targeted therapy scaffolds."

Environmental considerations are also paramount. The compound’s potential low ecotoxicity profile—compared to traditional nitrile-based compounds—resonates with green chemistry enthusiasts searching for "eco-friendly heterocycles." Analytical methods like HPLC-MS (a frequently searched technique) are typically employed for its characterization, ensuring compliance with REACH regulations—another trending search term.

In conclusion, 2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile represents a convergence of medicinal chemistry innovation and sustainable synthesis. Its multifaceted applications—from drug discovery to material science—position it as a compound of significant scientific and commercial interest, answering numerous queries in academic and industrial research spheres.